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Introduction
Thermoplastic polyurethanes (TPUs) are a versatile class of elastomers known for their

exceptional elasticity, abrasion resistance, and good mechanical properties.[1] These attributes

have led to their widespread use in applications ranging from automotive components and

electrical wire coatings to consumer electronics and footwear.[1] However, the inherent

flammability of TPUs necessitates the incorporation of flame retardants to meet stringent safety

standards in many of these applications.[1]

Melamine cyanurate (MCA) has emerged as a highly effective, halogen-free flame retardant

for TPUs.[1] Its nitrogen-based chemistry offers an environmentally favorable alternative to

traditional halogenated flame retardants, which can release toxic and corrosive byproducts

during combustion.[1] MCA's mode of action involves a combination of gas-phase and

condensed-phase mechanisms that effectively suppress fire propagation. This document

provides detailed application notes, protocols for experimental evaluation, and data on the use

of melamine cyanurate in thermoplastic polyurethanes.
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Melamine cyanurate functions as a flame retardant through a multi-faceted approach upon

exposure to high temperatures. Its mechanism is primarily endothermic, absorbing heat and

releasing non-combustible gases.[1][2][3]

Key Mechanisms:

Endothermic Decomposition: MCA undergoes endothermic decomposition at temperatures

above 300°C, acting as a heat sink and cooling the polymer substrate.[2][4]

Gas Phase Inhibition: Upon decomposition, MCA releases non-flammable gases, primarily

nitrogen and ammonia.[2][3][5] These gases dilute the concentration of oxygen and

flammable volatiles in the gas phase, thereby inhibiting combustion.[1] The release of water

vapor during this process can also contribute to cooling the fire source.[3]

Condensed Phase Charring: Melamine cyanurate promotes the formation of a stable,

insulating char layer on the surface of the polymer.[2][3] This char layer acts as a physical

barrier, limiting the transfer of heat to the underlying material and restricting the diffusion of

flammable degradation products to the flame front.

The following diagram illustrates the flame retardant signaling pathway of melamine
cyanurate in TPU:
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Flame retardant mechanism of Melamine Cyanurate in TPU.

Effects on Thermoplastic Polyurethane Properties
The incorporation of melamine cyanurate can influence the mechanical and flammability

properties of TPU. The following tables summarize quantitative data from various studies. It is

important to note that MCA is often used in conjunction with synergistic agents, such as

phosphorus-based flame retardants, to optimize performance.

Mechanical Properties
Formulation (wt.%)

Tensile Strength
(MPa)

Elongation at
Break (%)

Reference

Neat TPU ~40 ~530 [6]

TPU + 15%

(MCA/ADP 1:1)
~40 ~530 [6]

TPU + 20%

(AHP/MCA)
25.45 588.3 [7]

Neat TPU - - [8]

TPU + MCA@α-ZrP
43.1% increase vs

Neat TPU
- [8]

ADP: Aluminum Diethylphosphinate, AHP: Aluminum Hypophosphite, MCA@α-ZrP: Melamine
cyanurate/α-ZrP nanosheets
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Formulation (wt.%)
Limiting Oxygen
Index (LOI, %)

UL-94 Rating Reference

Neat TPU 22.3 No Rating [6]

TPU + 15%

(MCA/ADP 1:1)
27.4 V-0 [6]

TPU + 30% (8% MPP,

12% MC, 10% AlPi)
- V-0 [9]

Neat TPU 20.0 No Rating [8]

TPU + MCA@α-ZrP 25.5 V-1 [8]

TPU + 20%

(AHP/MCA)
30.5 V-0 [7]

ADP: Aluminum Diethylphosphinate, MPP: Melamine Polyphosphate, AlPi: Aluminum

Phosphinate, AHP: Aluminum Hypophosphite, MCA@α-ZrP: Melamine cyanurate/α-ZrP

nanosheets

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the properties of

TPU/MCA composites.

Preparation of TPU/Melamine Cyanurate Composites by
Melt Blending
This protocol describes a general procedure for the preparation of TPU composites using a

twin-screw extruder.

Materials and Equipment:

Thermoplastic Polyurethane (TPU) pellets

Melamine Cyanurate (MCA) powder
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Twin-screw extruder

Pelletizer

Drying oven

Injection molding machine or compression press

Procedure:

Drying: Dry the TPU pellets and MCA powder in a vacuum oven at 80-100°C for at least 4

hours to remove any residual moisture.

Premixing: Physically pre-mix the dried TPU pellets and MCA powder at the desired weight

ratio.

Melt Compounding:

Set the temperature profile of the twin-screw extruder. A typical profile for TPU is in the

range of 180-220°C from the hopper to the die.

Feed the premixed material into the extruder at a constant rate.

The screw speed should be optimized to ensure good dispersion of the MCA within the

TPU matrix.

Pelletizing: The extruded strand is cooled in a water bath and then cut into pellets using a

pelletizer.

Drying: Dry the compounded pellets in an oven at 80-100°C for 4 hours.

Specimen Preparation: Prepare test specimens for mechanical and flammability testing by

injection molding or compression molding the dried pellets according to the relevant ASTM or

ISO standards.
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Experimental workflow for evaluating TPU/MCA composites.
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Mechanical Testing: Tensile Properties (ASTM D638)
This protocol outlines the determination of tensile strength and elongation at break.[2][5][7][10]

[11]

Equipment:

Universal Testing Machine (UTM) with appropriate load cell

Extensometer (optional, for modulus measurements)

Dumbbell-shaped test specimens (Type I is common) prepared as per ASTM D638

specifications.[10]

Procedure:

Conditioning: Condition the test specimens at 23 ± 2°C and 50 ± 5% relative humidity for at

least 40 hours prior to testing.

Measurement: Measure the width and thickness of the gauge section of each specimen.

Testing:

Mount the specimen in the grips of the UTM.

Set the crosshead speed (e.g., 50 or 500 mm/min, depending on the material's rigidity).

Start the test and record the load and elongation until the specimen fractures.

Calculations:

Tensile Strength: The maximum tensile stress sustained by the specimen during the test.

Elongation at Break: The percentage increase in the original gauge length at the point of

fracture.

Flammability Testing: Limiting Oxygen Index (LOI)
(ASTM D2863)
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This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and

nitrogen that will just support flaming combustion.[12][13][14][15]

Equipment:

LOI apparatus (glass chimney, specimen holder, gas flow meters)

Ignition source (e.g., propane torch)

Rectangular bar specimens (e.g., 80-150 mm long, 10 mm wide, 4 mm thick).[12]

Procedure:

Specimen Mounting: Place the specimen vertically in the holder inside the glass chimney.

Gas Flow: Introduce a mixture of oxygen and nitrogen into the chimney at a specified flow

rate. Start with an oxygen concentration expected to support combustion.

Ignition: Ignite the top of the specimen with the flame source and remove the source.

Observation: Observe the burning behavior. The criterion for "burning" is typically defined as

the flame propagating a certain distance down the specimen or burning for a specific

duration.

Oxygen Concentration Adjustment:

If the specimen burns, decrease the oxygen concentration.

If the specimen extinguishes, increase the oxygen concentration.

Determination of LOI: The LOI is the minimum oxygen concentration, expressed as a volume

percentage, at which the material just supports combustion under the test conditions.

Flammability Testing: UL 94 Vertical Burn Test
This test classifies materials based on their burning characteristics in a vertical orientation.[6]

[16][17][18]

Equipment:
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UL 94 test chamber

Specimen holder

Burner (Tirrill or Bunsen)

Timing device

Surgical cotton

Procedure:

Specimen Mounting: Clamp a rectangular bar specimen (typically 125 x 13 mm) vertically.

Flame Application:

Place a layer of dry surgical cotton below the specimen.

Apply a calibrated blue flame to the bottom edge of the specimen for 10 seconds.

Remove the flame and record the afterflame time (t1).

Second Flame Application:

Immediately after the flame extinguishes, re-apply the flame for another 10 seconds.

Remove the flame and record the second afterflame time (t2) and the afterglow time (t3).

Observations: Note if any flaming drips ignite the cotton below.

Classification: Classify the material as V-0, V-1, or V-2 based on the afterflame times,

afterglow time, and whether flaming drips ignite the cotton, according to the criteria in the UL

94 standard.

UL 94 Vertical Rating Criteria:
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping of flaming

particles that ignite

cotton

No No Yes

Burn-through to the

holding clamp
No No No

Cone Calorimetry (ASTM E1354)
This test measures the heat release rate and other combustion properties of materials under

controlled radiant heating.[9][19][20][21][22]

Equipment:

Cone calorimeter

Square specimens (typically 100 x 100 mm)

Procedure:

Specimen Preparation: Wrap the specimen in aluminum foil, leaving the top surface

exposed, and place it in the specimen holder.
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Irradiation: Expose the specimen to a specified heat flux (e.g., 35 or 50 kW/m²) from the

conical heater.

Ignition: A spark igniter is used to ignite the pyrolysis gases. The time to ignition is recorded.

Data Collection: During combustion, continuously measure:

Oxygen concentration in the exhaust gas to calculate the Heat Release Rate (HRR).

Mass of the specimen to determine the Mass Loss Rate (MLR).

Smoke obscuration in the exhaust duct.

Key Parameters:

Time to Ignition (TTI): A measure of ignitability.

Peak Heat Release Rate (pHRR): The maximum heat release rate, indicating the fire

intensity.

Total Heat Release (THR): The total amount of heat generated during combustion.

Effective Heat of Combustion (EHC): The heat released per unit mass of the material.

Smoke Production Rate (SPR): The rate at which smoke is generated.

Conclusion
Melamine cyanurate is a valuable halogen-free flame retardant for thermoplastic

polyurethanes, capable of significantly improving their fire safety performance. Its effectiveness

is often enhanced through synergistic combinations with other flame retardants. The protocols

outlined in this document provide a framework for the systematic evaluation of the mechanical

and flammability properties of TPU/MCA composites, enabling researchers and developers to

formulate materials that meet the demanding safety and performance requirements of various

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thermoplastic-polyurethanes-tpu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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